Cas no 61168-43-2 (Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-)
61168-43-2 structure
Product Name:Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
CAS No:61168-43-2
MF:C6H7NO3
MW:141.124681711197
CID:489938
PubChem ID:23423433
Update Time:2025-04-19
Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
- 1-carbamoylbicyclo[1.1.0]butane-3-carboxylic acid
- Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- (9CI)
- DTXSID30633901
- AKOS006364891
- 61168-43-2
- 3-Carbamoylbicyclo[1.1.0]butane-1-carboxylic acid
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- Inchi: 1S/C6H7NO3/c7-3(8)5-1-6(5,2-5)4(9)10/h1-2H2,(H2,7,8)(H,9,10)
- InChI Key: SGUUQTIJTYZFLY-UHFFFAOYSA-N
- SMILES: OC(C12CC1(C(N)=O)C2)=O
Computed Properties
- Exact Mass: 141.04261
- Monoisotopic Mass: 141.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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